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Compound of Interest

Compound Name: Magnesium chlorate

Cat. No.: B1675908 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with crude

magnesium chlorate.

Frequently Asked Questions (FAQs)
Q1: What are the common impurities in crude magnesium chlorate?

The impurities present in crude magnesium chlorate largely depend on the manufacturing

process.

Electrolysis of Magnesium Chloride: Crude magnesium chlorate produced via this method

may contain unreacted magnesium chloride, magnesium oxide, and various metal ions such

as iron, aluminum, silicon, titanium, chromium, and nickel.[1]

Reaction of Barium Chlorate and Magnesium Sulfate: The primary impurity from this process

is typically unreacted barium chlorate or magnesium sulfate. Insoluble barium sulfate is a

byproduct and should be removed by filtration.[2][3]

Q2: What is the recommended method for purifying crude magnesium chlorate?

Recrystallization is a common and effective method for purifying crude magnesium chlorate.

This technique relies on the difference in solubility of magnesium chlorate and its impurities in

a given solvent at different temperatures.
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Q3: Which solvent is best for the recrystallization of magnesium chlorate?

Water is a suitable solvent for the recrystallization of magnesium chlorate due to its high

solubility at elevated temperatures and significantly lower solubility at cooler temperatures.[3][4]

Acetone and ethanol can also be used, as magnesium chlorate is soluble in these organic

solvents.[2][3][4] The choice of solvent may depend on the specific impurities you are trying to

remove.

Q4: How can I determine the purity of my magnesium chlorate sample?

Several analytical techniques can be employed to assess the purity of magnesium chlorate:

Ion Chromatography: This method is effective for quantifying chlorate ions and can also

detect and quantify other anionic impurities like chlorides and sulfates.

Capillary Electrophoresis: This technique can be used for the separation and determination

of chlorate, perchlorate, and chlorite ions.

Titration: A redox titration can be used to determine the concentration of chlorate ions.

Troubleshooting Guides
Issue 1: Low Yield of Crystals After Recrystallization

Possible Cause Troubleshooting Step

Too much solvent was used.

Evaporate some of the solvent to increase the

concentration of magnesium chlorate and

induce crystallization upon cooling.

The cooling process was too rapid.

Allow the solution to cool slowly to room

temperature before placing it in an ice bath.

Rapid cooling can lead to the formation of small,

impure crystals and lower yield.[5]

Incomplete precipitation.

Ensure the solution is sufficiently cooled for an

adequate amount of time to allow for maximum

crystal formation.
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Issue 2: Oiling Out During Crystallization
"Oiling out" occurs when the dissolved solute separates from the solution as a liquid rather than

a solid.

Possible Cause Troubleshooting Step

The boiling point of the solvent is higher than

the melting point of the solute.

Add a small amount of a solvent in which the

compound is less soluble (a co-solvent) to lower

the overall boiling point of the solvent mixture.

The solution is supersaturated.

Add a small amount of fresh, hot solvent to the

oiled-out mixture and redissolve it. Then, allow it

to cool slowly.[5]

Presence of significant impurities.

Consider a pre-purification step, such as

activated carbon treatment, to remove impurities

that may be lowering the melting point of the

mixture.

Issue 3: Crystals are Clumped or Powdery
Possible Cause Troubleshooting Step

Agitation during cooling.
Avoid disturbing the solution as it cools to allow

for the formation of larger, well-defined crystals.

Rapid cooling.
As mentioned previously, slow cooling is crucial

for the growth of larger crystals.[5][6]

Issue 4: Difficulty in Handling Due to Hygroscopic
Nature
Magnesium chlorate is deliquescent, meaning it readily absorbs moisture from the air.[7][8]
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Possible Cause Troubleshooting Step

Exposure to ambient air.

Handle the purified magnesium chlorate in a dry

atmosphere, such as a glove box or under a

stream of dry nitrogen.

Improper storage.
Store the purified crystals in a tightly sealed

container with a desiccant.[9][10]

Data Presentation
Table 1: Solubility of Magnesium Chlorate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)

0 114[3]

10 123[3]

18 129.9[4]

20 135[3]

25 142[4]

30 155[3]

35 175.1[4]

50 178[3]

60 242[3]

100 268[3]

Experimental Protocols
Key Experiment: Recrystallization of Crude Magnesium
Chlorate from Water
Objective: To purify crude magnesium chlorate by removing soluble and insoluble impurities.
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Materials:

Crude magnesium chlorate

Deionized water

Erlenmeyer flasks

Beakers

Graduated cylinders

Heating mantle or hot plate

Stirring rod

Filter paper (qualitative and quantitative)

Buchner funnel and filter flask

Vacuum source

Ice bath

Spatula

Watch glass

Methodology:

Dissolution:

Weigh a sample of crude magnesium chlorate and place it in an Erlenmeyer flask.

Add a minimal amount of deionized water to the flask, just enough to form a slurry.

Gently heat the mixture on a heating mantle or hot plate while stirring continuously with a

glass rod.
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Continue to add small portions of hot deionized water until all the magnesium chlorate
has dissolved. Avoid adding an excess of water to ensure a good yield upon cooling.

Hot Filtration (if insoluble impurities are present):

If any insoluble impurities are observed in the hot solution, perform a hot filtration.

Preheat a separate Erlenmeyer flask and a funnel with a fluted filter paper by pouring hot

water through it.

Quickly pour the hot magnesium chlorate solution through the preheated funnel and filter

paper to remove the insoluble impurities.

Crystallization:

Cover the flask containing the hot, clear filtrate with a watch glass and allow it to cool

slowly to room temperature. Do not disturb the flask during this cooling period.

Once the flask has reached room temperature and crystal formation has begun, place it in

an ice bath to maximize the yield of crystals.

Isolation of Crystals:

Set up a Buchner funnel with a piece of quantitative filter paper over a filter flask

connected to a vacuum source.

Wet the filter paper with a small amount of cold deionized water to ensure a good seal.

Pour the cold crystal slurry into the Buchner funnel and apply the vacuum to separate the

crystals from the mother liquor.

Wash the crystals with a small amount of ice-cold deionized water to remove any

remaining soluble impurities.

Drying:

Transfer the purified crystals to a clean, dry watch glass.
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Dry the crystals in a desiccator over a suitable drying agent (e.g., anhydrous calcium

chloride) to remove residual water. Due to the hygroscopic nature of magnesium
chlorate, oven drying is not recommended as it can lead to decomposition.[3]

Visualizations
Caption: Recrystallization workflow for magnesium chlorate.

Caption: Troubleshooting common crystallization issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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